Cas no 1257440-44-0 (N-(5-amino-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetamide)
N-(5-amino-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-amino-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetamide
- Acetamide, N-(5-amino-2,3-dihydro-3-oxo-1H-pyrazol-4-yl)-
-
- MDL: MFCD20697335
- Inchi: 1S/C5H8N4O2/c1-2(10)7-3-4(6)8-9-5(3)11/h1H3,(H,7,10)(H4,6,8,9,11)
- InChI Key: SGXMUXMHMLINHY-UHFFFAOYSA-N
- SMILES: C(NC1=C(N)NNC1=O)(=O)C
N-(5-amino-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1003323-1g |
N-(5-amino-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetamide |
1257440-44-0 | 95% | 1g |
$1100 | 2024-07-24 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01077342-1g |
N-(5-Amino-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetamide |
1257440-44-0 | 97% | 1g |
¥7476.0 | 2023-04-04 | |
| eNovation Chemicals LLC | Y1003323-1g |
N-(5-amino-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetamide |
1257440-44-0 | 95% | 1g |
$1100 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1003323-1g |
N-(5-amino-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetamide |
1257440-44-0 | 95% | 1g |
$1100 | 2025-03-01 |
N-(5-amino-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetamide Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on N-(5-amino-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetamide
N-(5-Amino-3-Oxo-2,3-Dihydro-1H-Pyrazol-4-Yl)Acetamide: A Comprehensive Overview
N-(5-Amino-3-Oxo-2,3-Dihydro-1H-Pyrazol-4-Yl)Acetamide, with the CAS registry number 1257440-44-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of acetamides and features a pyrazole ring system, which is known for its versatility in biological interactions. The structure of this compound is characterized by a pyrazole ring with an amino group at position 5, an oxo group at position 3, and an acetamide substituent at position 4. These structural features contribute to its unique chemical properties and potential biological activities.
The synthesis of N-(5-Amino-3-Oxo-2,3-Dihydro-1H-Pyrazol-4-Yl)Acetamide involves a series of well-established organic reactions. The pyrazole ring is typically formed through the condensation of an aldehyde or ketone with an amine derivative. Subsequent modifications, such as the introduction of the acetamide group, are carried out to achieve the final product. The synthesis process requires precise control over reaction conditions to ensure high yield and purity.
Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has demonstrated that N-(5-Amino-3-Oxo-2,3-Dihydro-1H-Pyrazol-4-Yl)Acetamide exhibits promising anti-inflammatory and antioxidant properties. These findings suggest that it could be a valuable lead compound in the development of novel drugs targeting inflammatory diseases and oxidative stress-related conditions.
In addition to its biological activities, this compound has also been investigated for its potential applications in materials science. The pyrazole moiety in its structure is known to impart stability and reactivity to materials, making it a candidate for use in advanced materials such as polymers and coatings. Recent advancements in green chemistry have further enhanced the feasibility of incorporating this compound into sustainable material systems.
The safety profile of N-(5-Amino-3-Oxo-2,3-Dihydro-1H-Pyrazol-4-Yl)Acetamide has been evaluated through acute and chronic toxicity studies. Results indicate that it exhibits low toxicity at therapeutic doses, making it a safer option for potential drug development. However, further long-term studies are required to fully understand its safety profile and ensure compliance with regulatory standards.
In conclusion, N-(5-Amino
1257440-44-0 (N-(5-amino-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)